9-(4-Aminophenyl)-9H-purin-6-amine

• CAS No.: 863675-87-0
• Molecular Formula: C11H10N6
• Molecular Weight: 226.24 g/mol
• IUPAC Name: 9-(4-aminophenyl)purin-6-amine
• InChI: InChI=1S/C11H10N6/c12-7-1-3-8(4-2-7)17-6-16-9-10(13)14-5-15-11(9)17/h1-6H,12H2,(H2,13,14,15)
• InChI Key: DBIAEDVQQQISIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)N2C=NC3=C(N=CN=C32)N

Description

9-(4-Aminophenyl)-9H-purin-6-amine is a useful research compound. Its molecular formula is C11H10N6 and its molecular weight is 226.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 1,000 mL of methanol, 13.1 g (51 mmol) of [9-(4-nitrophenyl)-9H-purin-6-yl]amine was suspended, and 1.0 g of 10% palladium carbon was added thereto and the mixture suspension was stirred at 60° C. for 22 hours in a hydrogen atmosphere. The palladium carbon was removed by Celite filtration and the filtrate was washed with 3 L of hot methanol. The methanol solution was concentrated under reduced pressure and the formed product was purified by a silica gel column (ethyl acetate:methanol=8:1) to obtain 10.29 g (89%) of a target product as a pale yellow solid.